Mercaptomethylmercury

• CAS No.: 54277-95-1
• Molecular Formula: CH4HgS
• Molecular Weight: 248.7 g/mol
• IUPAC Name: methylmercury(1+);sulfanide
• InChI: InChI=1S/CH3.Hg.H2S/h1H3;;1H2/q;+1;/p-1
• InChI Key: QLUDOTVEUINHQY-UHFFFAOYSA-M
• SMILES: C[Hg+].[SH-]
• Synonyms: methyl mercury sulfide; methylmercury sulfide

Description

Mercaptomethylmercury (CH₃Hg-SH), a theoretical organomercury compound, is hypothesized to consist of a methylmercury group (CH₃Hg⁺) bound to a sulfhydryl (-SH) moiety. While direct studies on this specific compound are absent in the literature, its structural analogy to methylmercury (CH₃Hg⁺), the most toxic organic mercury species, allows inferences about its behavior. Analytical methods for detecting methylmercury, such as gas chromatography-inductively coupled plasma mass spectrometry (GC-ICP-MS), have been refined to achieve detection limits as low as 0.01 ng/L in blood .

Comparison with Similar Compounds

Methylmercury (CH₃Hg⁺)

• Toxicity : Causes irreversible neurological damage, even at low doses (e.g., prenatal exposure linked to cognitive deficits) .
• Bioaccumulation : Biomagnifies up to 10,000-fold in aquatic food chains .
• Detection : Requires species-specific methods (e.g., GC-ICP-MS) due to poor correlation with total mercury in environmental samples .

Inorganic Mercury (Hg²⁺)

• Analysis : Measured via cold vapor atomic absorption spectroscopy (CV-AAS) .

Ethylmercury (C₂H₅Hg⁺)

• Use : Found in vaccines (e.g., thimerosal).
• Toxicity : Less neurotoxic than methylmercury due to shorter biological half-life (~7 days vs. 50 days for methylmercury) .

Phenylmercury (C₆H₅Hg⁺)

• Use : Historically used in antifouling paints and antiseptics.
• Toxicity : Causes skin irritation and renal toxicity; lower environmental persistence than methylmercury .

Dimethylmercury ((CH₃)₂Hg)

• Toxicity : Extremely lethal (LD₅₀ < 0.1 mL in humans); volatile and penetrates standard lab gloves .
• Occurrence : Rare in nature, primarily a laboratory hazard.

Methoxyethylmercury Acetate (CH₃OCH₂CH₂Hg-OAc)

• Use : Agricultural fungicide.
• Toxicity : Less studied but associated with renal and immune system effects .

Table 1: Comparative Properties of Mercury Compounds

Compound	Chemical Structure	Primary Toxicity Target	Bioaccumulation Factor	Analytical Method (References)
Methylmercury	CH₃Hg⁺	Central Nervous System	10,000–100,000	GC-ICP-MS
Inorganic Mercury	Hg²⁺	Kidneys	1–10	CV-AAS
Ethylmercury	C₂H₅Hg⁺	Immune System	100–1,000	LC-ICP-MS
Phenylmercury	C₆H₅Hg⁺	Skin/Kidneys	100–500	HPLC-UV
Dimethylmercury	(CH₃)₂Hg	Central Nervous System	N/A (volatile)	Headspace GC-MS

Key Research Findings and Gaps

• Analytical Challenges : Total mercury measurements poorly predict methylmercury levels in water (R² < 0.5 in some studies), necessitating species-specific analysis .
• Toxicity Mechanisms : Methylmercury’s neurotoxicity stems from binding to sulfhydryl groups in proteins and lipids, disrupting cellular integrity .
• Knowledge Gaps: Limited data on mercaptomethylmercury and its analogs in traditional medicinal systems (e.g., Arab, Indian practices) .